1-ethyl-3,5-dimethyl-N-[2-(1,2-oxazol-4-yl)ethyl]pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-3,5-dimethyl-N-[2-(1,2-oxazol-4-yl)ethyl]pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H18N4O3S/c1-4-16-10(3)12(9(2)15-16)20(17,18)14-6-5-11-7-13-19-8-11/h7-8,14H,4-6H2,1-3H3
• InChI Key: ASFGHWCVURVFOJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)NCCC2=CON=C2)C
• Molecular Formula: C12H18N4O3S
• Molecular Weight: 298.36 g/mol

Description

1-ethyl-3,5-dimethyl-N-[2-(1,2-oxazol-4-yl)ethyl]pyrazole-4-sulfonamide is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as EDP-420, and it belongs to a class of compounds known as pyrazoles. In

Mechanism of Action

EDP-420 works by inhibiting the activity of carbonic anhydrase IX. This enzyme is overexpressed in many types of cancer cells and plays a role in tumor growth and survival. By inhibiting the activity of carbonic anhydrase IX, EDP-420 can slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
EDP-420 has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, EDP-420 has been shown to reduce inflammation and pain. EDP-420 has also been shown to have a positive effect on bone density, making it a potential treatment for osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of EDP-420 is its specificity for carbonic anhydrase IX. This specificity makes it an attractive therapeutic agent for the treatment of cancer. However, one limitation of EDP-420 is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on EDP-420. One area of research is the development of new synthesis methods that can improve the yield and purity of the final product. Another area of research is the exploration of the potential use of EDP-420 in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to explore the potential use of EDP-420 in the treatment of other diseases, such as osteoporosis and inflammation.

Synthesis Methods

The synthesis of EDP-420 involves the reaction of 1-ethyl-3,5-dimethylpyrazole-4-carboxylic acid with 2-amino-4-(4-methyl-2-oxazolyl)thiazole. The resulting compound is then treated with sulfamic acid to yield EDP-420. The synthesis of EDP-420 is a multi-step process that requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

EDP-420 has shown potential as a therapeutic agent for the treatment of various diseases. One area of research where EDP-420 has been studied is in the treatment of cancer. Studies have shown that EDP-420 inhibits the growth of cancer cells by targeting a specific enzyme known as carbonic anhydrase IX. EDP-420 has also been studied for its potential use in the treatment of inflammation and pain.